1-(4-Chlorobenzyl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[[6-(furan-3-yl)pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C18H16ClN3O2/c19-16-4-1-13(2-5-16)9-21-18(23)22-11-14-3-6-17(20-10-14)15-7-8-24-12-15/h1-8,10,12H,9,11H2,(H2,21,22,23)
• InChI Key: UYYIJBBAYWILHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)NCC2=CN=C(C=C2)C3=COC=C3)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

1-(4-Chlorobenzyl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound is also known as GSK-3 inhibitor due to its ability to inhibit the activity of glycogen synthase kinase-3 (GSK-3).

Scientific Research Applications

• Conformational Isomerism and Complexation :

  • Substituents on pyrid-2-yl ureas like the mentioned compound affect their conformational isomerism and ability to complex with other molecules. Research has shown that certain electron-withdrawing substituents can facilitate intermolecular complexation with large binding constants (Chien et al., 2004).

• Synthesis of Novel Derivatives :

  • Novel derivatives of compounds involving furan and pyridine units, similar to the chemical , have been synthesized. These derivatives have shown potential in various applications, such as forming hydrazo derivatives and pyrimido naphthyridine derivatives (Abdelrazek et al., 2010).

• Unfolding and Complex Formation :

  • Heterocyclic ureas, closely related to the specified compound, have been studied for their ability to unfold and form multiply hydrogen-bonded complexes. These compounds equilibrate between folded structures and extended, sheet-like structures under certain conditions (Corbin et al., 2001).

• Metallo-Supramolecular Assemblies :

  • Pyridine-substituted urea ligands, akin to the compound , have been used to self-assemble into metallo-supramolecular macrocycles. These structures are significant in the field of coordination chemistry and have potential applications in material science (Troff et al., 2012).

• Electronic and Optical Properties :

  • A study on a chalcone derivative containing a 4-chlorophenyl and pyridin-3-yl group demonstrated significant electrooptic properties. The research suggests potential applications in nonlinear optics and optoelectronic device fabrications (Shkir et al., 2018).

• Ion-Pair Binding :

  • Mixed N,S-donor 2-ureidopyridine ligands, which are structurally related to the compound , have been synthesized and shown to bind ion-pairs through simultaneous coordination and hydrogen bonding interactions (Qureshi et al., 2009).